Cas no 76198-24-8 (6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid)

6,6-Dimethylbicyclo[3.1.1]heptane-2-carboxylic acid is a bicyclic carboxylic acid characterized by its rigid, fused-ring structure, which imparts unique steric and electronic properties. The compound's bicyclo[3.1.1]heptane framework, combined with the 6,6-dimethyl substitution, enhances its stability and influences its reactivity, making it a valuable intermediate in organic synthesis. Its carboxylic acid functionality allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and specialty materials. The steric hindrance from the dimethyl groups can also modulate selectivity in reactions. This compound is particularly useful in the development of chiral building blocks and constrained analogs for drug discovery, where its structural rigidity can improve binding affinity and metabolic stability.

6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid structure

76198-24-8 structure

Product Name:6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid

CAS No:76198-24-8

MF:C₁₀H₁₆O₂

MW:168.232843399048

CID:575038

PubChem ID:231979

Update Time:2025-06-07

6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Bicyclo[3.1.1]heptane-2-carboxylicacid, 6,6-dimethyl-
- 6,6-dimethylbicyclo[3.1.1]heptane-4-carboxylic acid
- (+)-Benihisaeure
- (+)-Isomyrtansaeure
- (1R,2S)-pinan-10-oic acid
- (1R,2S)-Pinan-10-saeure
- 2-Norpinanecarboxylicacid, 6,6-dimethyl- (6CI)
- 6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid
- AC1L5MVK
- AG-J-07243
- cis-myrtanic acid
- CTK2I0436
- Dihydromyrtensaeure
- Dihydromyrtensaeure-methylester
- NSC28949
- 6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid
- DTXSID90282954
- 76198-24-8
- NSC-28949
- EN300-1857845
- Inchi： 1S/C10H16O2/c1-10(2)6-3-4-7(9(11)12)8(10)5-6/h6-8H,3-5H2,1-2H3,(H,11,12)
- InChI Key： FTWVTMKZNPJWOT-UHFFFAOYSA-N
- SMILES： OC(C1CCC2CC1C2(C)C)=O

Computed Properties

Exact Mass: 168.11508
Monoisotopic Mass: 168.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3
LogP: 2.14330

6,6-dimethylbicyclo3.1.1heptane-2-carboxylic acid Pricemore >>

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